Cas no 1178072-19-9 (ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate)

• Product Name: ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate
• CAS No: 1178072-19-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6106124
• PubChem ID: 54877893
• Update Time: 2025-07-23

ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate
• AKOS005784785
• EN300-14534311
• 1178072-19-9

• Inchi： 1S/C14H21NO3/c1-4-18-13(16)14(2,15)10-9-11-5-7-12(17-3)8-6-11/h5-8H,4,9-10,15H2,1-3H3
• InChI Key： HPHWPBWKDUVYJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CCC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate

Recent Advances in the Study of Ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1178072-19-9)

Ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1178072-19-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound has garnered attention due to its unique structural features, which include an amino acid ester backbone and a methoxyphenyl moiety. These characteristics make it a promising candidate for the development of small-molecule inhibitors and modulators of biological targets. Recent publications have highlighted its role in the synthesis of peptidomimetics and its potential as a precursor for bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate. A study published in the Journal of Medicinal Chemistry (2023) described an efficient, scalable synthesis method that improves yield and purity. The researchers employed a multi-step process involving asymmetric hydrogenation and esterification, which demonstrated high enantioselectivity and reproducibility.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that these derivatives could selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs.

Furthermore, computational modeling studies have provided insights into the molecular interactions of ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate with target proteins. Molecular docking simulations revealed favorable binding affinities for several kinase targets, indicating its potential as a scaffold for kinase inhibitors. These findings were corroborated by in vitro assays, which showed promising activity against specific kinases implicated in cancer progression.

Despite these advancements, challenges remain in the development of ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the pharmacokinetic properties of this compound while retaining its biological activity.

In conclusion, ethyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1178072-19-9) represents a versatile and promising compound in chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and therapeutic potential. Further research is warranted to fully exploit its applications and overcome existing limitations.